Cas no 288148-34-5 (1-Methyl-1H-pyrazole-4-sulfonyl chloride)

1-Methyl-1H-pyrazole-4-sulfonyl chloride is a versatile sulfonylation reagent widely used in organic synthesis and pharmaceutical applications. Its key advantages include high reactivity as an electrophile, enabling efficient introduction of the sulfonyl group into target molecules. The pyrazole ring enhances stability while maintaining reactivity, making it suitable for selective functionalization. This compound is particularly valuable in the synthesis of sulfonamides, which are important in drug development due to their bioactivity. Its well-defined structure ensures consistent performance in coupling reactions. Handling requires standard precautions for sulfonyl chlorides, including moisture control to prevent hydrolysis. The product is typically supplied in high purity to ensure reliable results in synthetic workflows.

1-Methyl-1H-pyrazole-4-sulfonyl chloride structure

288148-34-5 structure

Product Name:1-Methyl-1H-pyrazole-4-sulfonyl chloride

CAS No:288148-34-5

MF:C₄H₅ClN₂O₂S

MW:180.612698316574

MDL:MFCD04968667

CID:248825

PubChem ID:329776760

Update Time:2025-08-03

1-Methyl-1H-pyrazole-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- 1-Methyl-1H-pyrazole-4-sulfonyl chloride
- 1h-pyrazole-4-sulfonyl Chloride
- 1H-Pyrazole-4-sulfonylchloride, 1-methyl-
- 1-methyl-1H-pyrazole-4-sulfonyl chloride(SALTDATA: FREE)
- 1-methylpyrazole-4-sulfonyl chloride
- 1H-PYRAZOLE-4-SULFONYL CHLORIDE, 1-METHYL-
- chloro(1-methylpyrazol-4-yl)sulfone
- AMOT0259
- RDAVKKQKMLINOH-UHFFFAOYSA-N
- 1-Methylpyrazole-4-sulfonylChloride
- STK312805
- SBB021604
- BBL016034
- 1-methyl-4-pyrazolesulfonyl chloride
- PB12332
- SY047597
- AM80
- 1-Methyl-1H-pyrazole-4-sulfonyl chloride, AldrichCPR
- FT-0678720
- 1H-Pyrazole-4-sulfonylchloride,1-methyl-(9CI)
- BB 0220615
- Z336081428
- DTXSID60588677
- 288148-34-5
- CS-W007568
- F2169-0653
- A876612
- MFCD04968667
- A807176
- 1-Methyl-1H-pyrazole-4-sulfonylchloride
- DS-13556
- SCHEMBL425649
- AKOS000302518
- EN300-37095
- AM803641
- ALBB-012560
- MDL： MFCD04968667
- Inchi： 1S/C4H5ClN2O2S/c1-7-3-4(2-6-7)10(5,8)9/h2-3H,1H3
- InChI Key： RDAVKKQKMLINOH-UHFFFAOYSA-N
- SMILES： ClS(C1C=NN(C)C=1)(=O)=O

Computed Properties

Exact Mass: 179.97600
Monoisotopic Mass: 165.96
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 210
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 180.61
XLogP3: 0.3
Topological Polar Surface Area: 60.3

Experimental Properties

Color/Form: No data avaiable
Density: 1.706
Melting Point: No data available
Boiling Point: 364.2°Cat760mmHg
Flash Point: 174.1°C
Refractive Index: 1.572
PSA: 60.34000
LogP: 1.42840
Sensitiveness: Moisture Sensitive
Vapor Pressure: 0.0±0.8 mmHg at 25°C

1-Methyl-1H-pyrazole-4-sulfonyl chloride Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H317
Warning Statement： P280
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 43
Safety Instruction： 36/37
Hazardous Material Identification：
HazardClass：IRRITANT
Storage Condition：Inert atmosphere,2-8°C

1-Methyl-1H-pyrazole-4-sulfonyl chloride Customs Data

HS CODE：2933199090
Customs Data：

China Customs Code:
2933199090

Overview:

2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-Methyl-1H-pyrazole-4-sulfonyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBN2011128-1 G	1-methyl-1H-pyrazole-4-sulfonyl chloride	288148-34-5	97%	1g	¥ 831.00	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	033396-1g	1-Methyl-1H-pyrazole-4-sulfonyl chloride	288148-34-5		1g	552CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	033396-5g	1-Methyl-1H-pyrazole-4-sulfonyl chloride	288148-34-5		5g	1770CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-BZ268-25g	1-Methyl-1H-pyrazole-4-sulfonyl chloride	288148-34-5	98%	25g	2702CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-BZ268-5g	1-Methyl-1H-pyrazole-4-sulfonyl chloride	288148-34-5	98%	5g	674.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-BZ268-1g	1-Methyl-1H-pyrazole-4-sulfonyl chloride	288148-34-5	98%	1g	181.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-BZ268-250mg	1-Methyl-1H-pyrazole-4-sulfonyl chloride	288148-34-5	98%	250mg	101CNY	2021-05-08
Fluorochem	025206-250mg	1-Methyl-1H-pyrazole-4-sulfonyl chloride	288148-34-5	97%	250mg	￡16.00	2022-02-28
Fluorochem	025206-1g	1-Methyl-1H-pyrazole-4-sulfonyl chloride	288148-34-5	97%	1g	￡23.00	2022-02-28
Fluorochem	025206-5g	1-Methyl-1H-pyrazole-4-sulfonyl chloride	288148-34-5	97%	5g	￡61.00	2022-02-28

1-Methyl-1H-pyrazole-4-sulfonyl chloride Production Method

1-Methyl-1H-pyrazole-4-sulfonyl chloride Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:288148-34-5)1-Methyl-1H-pyrazole-4-sulfonyl chloride

Order Number:A876612

Stock Status:in Stock

Quantity:100.0g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 09:50

Price ($):291.0

Email:sales@amadischem.com

Product Official Link

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

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